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Compound of Interest

Compound Name: Shizukanolide H

Cat. No.: B585965 Get Quote

Researchers and drug development professionals handling Shizukanolide H must adhere to

strict disposal procedures to ensure laboratory safety and environmental protection. While a

specific Safety Data Sheet (SDS) for Shizukanolide H is not readily available, guidance can be

drawn from information on related sesquiterpene lactones and general principles of hazardous

chemical waste management. The primary concern with similar compounds is the potential for

skin sensitization. Therefore, treating Shizukanolide H as a hazardous waste is a mandatory

precaution.

Immediate Safety and Handling
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat. All handling

of Shizukanolide H, including preparation for disposal, should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
The disposal of Shizukanolide H should be managed through your institution's Environmental

Health and Safety (EHS) office or equivalent hazardous waste program.[1] Do not dispose of

Shizukanolide H down the drain or in regular trash.[1][2][3]

Waste Identification and Classification:
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Treat all Shizukanolide H waste, including pure compound, contaminated solutions, and

grossly contaminated labware (e.g., pipette tips, vials), as hazardous chemical waste.[4]

Container Selection and Management:

Use a dedicated, leak-proof container made of a material compatible with Shizukanolide
H and any solvents used.[5] Plastic containers are often preferred over glass to minimize

the risk of breakage.[1]

The container must be in good condition with a secure, screw-top cap.[4][5]

Keep the waste container closed at all times, except when adding waste.[4][6]

Labeling:

Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[1]

The label must include the words "Hazardous Waste."[1][4]

Clearly write the full chemical name, "Shizukanolide H," and list all other components of

the waste mixture, including solvents and their approximate concentrations.[1][4] Do not

use abbreviations or chemical formulas.[1][4]

Include the date of waste generation, the principal investigator's name, and the laboratory

location.[1]

Waste Segregation and Storage:

Store the Shizukanolide H waste container in a designated satellite accumulation area

within the laboratory.[5][6]

Segregate the waste from incompatible materials.[1] For instance, keep it separate from

acids, bases, and oxidizers.[5]

Utilize secondary containment, such as a plastic tub, to capture any potential leaks.

Disposal of Empty Containers:
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A container that held Shizukanolide H is considered empty only when all contents have

been removed.

The first rinse of the "empty" container with a suitable solvent must be collected and

disposed of as hazardous waste.

For containers that held acutely toxic chemicals, triple rinsing is often required, with all

rinsate collected as hazardous waste.[3][4] Given the lack of specific toxicity data for

Shizukanolide H, it is prudent to follow this triple-rinse procedure.

After thorough rinsing and air-drying, deface or remove the original label before disposing

of the container in the regular trash or designated glass disposal.[3]

Request for Waste Pickup:

Once the waste container is full, or if it has been in storage for an extended period

(typically not exceeding one year for partially filled containers), contact your institution's

EHS office to schedule a waste pickup.[5]

Chemical and Physical Properties
While specific data for Shizukanolide H is limited, the following table summarizes available

information for the parent compound, Shizukanolide.

Property Value

Molecular Formula C₁₅H₁₈O₂

Molecular Weight 230.30 g/mol

CAS Number 70578-36-8

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Shizukanolide H.
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Caption: Workflow for the proper disposal of Shizukanolide H waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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